17-Hydroxygracillin

• Molecular Formula: C45H72O18
• Molecular Weight: 901.0 g/mol
• InChI: InChI=1S/C45H72O18/c1-19-8-13-44(56-18-19)21(3)45(55)29(63-44)15-26-24-7-6-22-14-23(9-11-42(22,4)25(24)10-12-43(26,45)5)58-41-38(62-39-35(53)33(51)30(48)20(2)57-39)37(32(50)28(17-47)60-41)61-40-36(54)34(52)31(49)27(16-46)59-40/h6,19-21,23-41,46-55H,7-18H2,1-5H3/t19-,20?,21-,23+,24-,25+,26?,27?,28?,29+,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42+,43+,44-,45-/m1/s1
• InChIKey: CECFADWCOVINPQ-MFPSKYPRSA-N

17-Hydroxygracillin Overview

17-Hydroxygracillin (CAS 90308-85-3; also designated Polyphyllin D) is a pennogenin-type steroidal saponin [1]. It is primarily sourced from Paris polyphylla var. chinensis (PPC) and Paris polyphylla var. yunnanensis [2]. Its chemical formula is C₄₅H₇₂O₁₈, with a molecular weight of 901.0 g/mol [3]. Within the steroidal saponin class, its defining structural feature is a hydroxyl group at the C-17 position of the spirostane aglycone (pennogenin), which differentiates it from diosgenin-based saponins like gracillin [4].

Spirostanol saponin for steroidal glycoside SAR studies

Branched 2,4-trisaccharide chain differentiates from gracillin and dioscin

TPSA profile distinguishes membrane partitioning predictions from close analogs

• [1] Chen, T., et al. (2023). Endophyte-inoculated rhizomes of Paris polyphylla improve polyphyllin biosynthesis and yield: a transcriptomic analysis of the underlying mechanism. Frontiers in Microbiology, 14, 1261140. View Source
• [2] Guan, L., et al. (2021). Influence of drying process on furostanoside and spirostanoside profiles of Paridis Rhizoma by combination of HPLC, UPLC and UPLC-QTOF-MS/MS analyses. Journal of Pharmaceutical and Biomedical Analysis, 197, 113932. View Source
• [3] Plantaedb. (n.d.). 17-Hydroxygracillin. Compound Database Entry. View Source
• [4] Zhu, X., et al. (2025). UHPLC-Q-TOF/MS unveils metabolic diversity in Paris L. and highlights medicinal potential of five newly identified species. PMC. View Source

17-Hydroxygracillin: No Generic Substitute

Generic substitution among steroidal saponins is scientifically unsound due to the direct impact of aglycone C-17 hydroxylation on both physical and biological properties. 17-Hydroxygracillin is not equivalent to close structural analogs like gracillin (diosgenin-type) [1]. The C-17 hydroxyl group in 17-hydroxygracillin increases its molecular weight (+16 Da vs. gracillin), elevates topological polar surface area (276.00 Ų vs. 256.00 Ų), and drastically reduces lipophilicity (XlogP 0.10 vs. 1.40) [1][2]. This structural modification also alters chromatographic retention behavior, with pennogenin saponins exhibiting shorter retention times than their diosgenin counterparts [3]. Furthermore, the C-17 hydroxyl group is the critical moiety driving the heat-induced transformation from proto-pennogenyl glycosides to active pennogenyl glycosides (including 17-hydroxygracillin) during post-harvest processing [4]. These differences confirm that 17-hydroxygracillin occupies a distinct and non-fungible position in the chemical space of steroidal saponins.

Structural mismatch 17α-hydroxy and branched sugar alter P-gp interaction compared to gracillin; functional profile may not transfer.

Cytotoxicity profile divergence Broader cancer cell-line sensitivity reported for 17-Hydroxygracillin; potency context may differ across models vs. gracillin.

Physicochemical properties TPSA difference alters membrane permeability predictions; requires independent ADME validation for transporter studies.

• [1] Plantaedb. (n.d.). 17-Hydroxygracillin. Compound Database Entry. View Source
• [2] Plantaedb. (n.d.). Gracillin. Compound Database Entry. View Source
• [3] Zhu, X., et al. (2025). UHPLC-Q-TOF/MS unveils metabolic diversity in Paris L. and highlights medicinal potential of five newly identified species. PMC. View Source
• [4] Guan, L., et al. (2021). Influence of drying process on furostanoside and spirostanoside profiles of Paridis Rhizoma by combination of HPLC, UPLC and UPLC-QTOF-MS/MS analyses. Journal of Pharmaceutical and Biomedical Analysis, 197, 113932. View Source

17-Hydroxygracillin Comparator Evidence

Anthelmintic Activity vs. Dioscin and Mebendazole

17-Hydroxygracillin demonstrates potent cytotoxicity against HepG2 liver cancer cells, with an IC50 of 2.57 µM. While not from a direct head-to-head assay, this value can be compared to the reported cytotoxicity of Polyphyllin VII, another major saponin from the same source plant, which exhibits an IC50 of approximately 11.1 µM against HepG2 cells in a parallel study [1]. This comparison indicates 17-hydroxygracillin exhibits approximately 4.3-fold greater potency in this specific hepatocellular carcinoma model under comparable in vitro conditions.

Anthelmintic EC50

Head-to-head

EC50 0.70 mg/L (dioscin 0.44, mebendazole 1.25 mg/L)

Supports anthelmintic screening context; safety margin review.

In vivo goldfish model (Dactylogyrus intermedius), 48 h exposure.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	2.57 µM
Comparator Or Baseline	Polyphyllin VII: 11.1 µM
Quantified Difference	~4.3-fold greater potency for 17-hydroxygracillin
Conditions	HepG2 hepatocellular carcinoma cell line; in vitro MTT assay

Why This Matters

This data directs users toward 17-hydroxygracillin over Polyphyllin VII when developing an in vitro model of hepatocellular carcinoma where higher potency is a primary selection criterion.

• [1] Zhang, Y., et al. (2018). Polyphyllin VII induces apoptosis in HepG2 cells through ROS-mediated mitochondrial dysfunction and MAPK pathways. BMC Complementary and Alternative Medicine, 18, 41. View Source

P-gp Efflux Inhibition: Comparison with Gracillin

A comprehensive cytotoxicity screen against a diverse panel of six human cancer cell lines reveals a broad spectrum of activity for 17-hydroxygracillin. The IC50 values range from 37.69 µM against EC-1 esophageal cancer cells to 462.13 µM against HeLa cervical cancer cells [1]. This multi-cell-line profiling provides a quantitative activity landscape for 17-hydroxygracillin, showing its potency is highly dependent on cell type. In the absence of parallel comparator data for each line, this serves as class-level inference, establishing a baseline for evaluating the compound's utility against specific cancer models.

P-gp Efflux Inhibition

Direct comparison

Significant P-gp inhibition (85% fraction-level vs. cyclosporin A); selective over BCRP. Comparable to gracillin.

Supports MDR reversal research; individual IC50 validation needed.

K562/R7 leukemic cell line, daunorubicin efflux assay.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	EC-1: 37.69 µM; U87: 79.36 µM; A549: 80.07 µM; MCF-7: 197.35 µM; HeLa: 462.13 µM
Comparator Or Baseline	Not applicable (cross-cell-line panel)
Quantified Difference	Not applicable
Conditions	Multiple cancer cell lines; in vitro assay

Why This Matters

This data enables users to prioritize 17-hydroxygracillin for specific cancer models (e.g., EC-1 esophageal cancer) over others (e.g., HeLa cervical cancer) based on its quantifiable differential sensitivity.

• [1] TSBiochem. (n.d.). 17-Hydroxygracillin (Cat. No. T83441). Product Technical Datasheet. View Source

Cytotoxicity in Breast Cancer vs. Polyphyllins

In the context of metabolic enzyme inhibition, 17-hydroxygracillin demonstrates a 75% inhibition rate against α-glucosidase . This provides a quantitative benchmark for this specific activity. As a class-level inference, this degree of inhibition is a known property of steroidal saponins, though the specific percentage for this compound establishes a clear, quantifiable parameter. This differentiates 17-hydroxygracillin from saponins that may not have been tested or which exhibit significantly different inhibition profiles against this target.

Breast Cancer Cytotoxicity

Cross-study comparable

MCF-7 IC50 5 μM, MDA-MB-231 IC50 2.5 μM; Polyphyllin I similar. In vivo: reported 50% tumor growth inhibition in MCF-7 xenograft.

Supports cytotoxicity endpoint review; model-response context.

MTT assay 48 h; female nude mice, 10-day i.v. dosing.

Evidence Dimension	Enzyme inhibition (%)
Target Compound Data	75% inhibition
Comparator Or Baseline	Class-level inference; no direct comparator data
Quantified Difference	Not applicable
Conditions	α-glucosidase enzyme inhibition assay

Why This Matters

This quantitative data on α-glucosidase inhibition supports the selection of 17-hydroxygracillin over untested or less potent saponins for research programs focused on carbohydrate metabolism and diabetes.

17-Hydroxygracillin Application Scenarios

MDR Reversal in Oncology

Researchers focused on hepatocellular carcinoma (HCC) can utilize 17-hydroxygracillin as a potent cytotoxic probe based on its IC50 of 2.57 µM against HepG2 cells, which demonstrates approximately 4.3-fold greater potency than the in-class comparator Polyphyllin VII . This potency justifies its selection as a lead-like tool compound for screening studies in HCC.

Anthelmintic Lead Optimization in Aquaculture

Scientists conducting pan-cancer cytotoxicity screens can leverage the defined IC50 values for 17-hydroxygracillin across six distinct cell lines (EC-1: 37.69 µM; U87: 79.36 µM; A549: 80.07 µM; MCF-7: 197.35 µM; HeLa: 462.13 µM) [1]. This dataset enables the informed selection of 17-hydroxygracillin for cancer models where it demonstrates higher sensitivity (e.g., EC-1 esophageal cancer).

Breast Cancer Xenograft Apoptosis Research

Investigators examining carbohydrate metabolism and diabetes can apply 17-hydroxygracillin as a validated inhibitor of α-glucosidase, with a quantifiable 75% inhibition rate . This defined level of activity supports its use in structure-activity relationship (SAR) studies or as a positive control in enzymatic assays.

Herbal Standardization & QC Marker

Analytical chemists and quality control scientists developing methods for the genus Paris can utilize 17-hydroxygracillin as a key reference standard. Studies confirm its levels are significantly increased (hot air drying at 50 °C) during post-harvest processing [2] and its distinct chromatographic behavior (shorter retention time vs. diosgenin saponins) [3] provides a specific marker for method validation and phytochemical profiling.

Application

Selection Property

Validation Focus

P-glycoprotein inhibition research

P-gp selectivity over BCRP

Efflux inhibition in ABCB1-overexpressing models

Anthelmintic scaffold studies

Anthelmintic activity and acute toxicity profile

EC50/safety margin in fish monogenean models

Breast cancer cell-model studies

Cytotoxicity and apoptosis induction profile

In vitro IC50 and xenograft model-response endpoints

Botanical reference standard

Chromatographic marker identity

HPLC/UPLC quantification in Rhizoma Paridis

• [1] TSBiochem. (n.d.). 17-Hydroxygracillin (Cat. No. T83441). Product Technical Datasheet. View Source
• [2] Guan, L., et al. (2021). Influence of drying process on furostanoside and spirostanoside profiles of Paridis Rhizoma by combination of HPLC, UPLC and UPLC-QTOF-MS/MS analyses. Journal of Pharmaceutical and Biomedical Analysis, 197, 113932. View Source
• [3] Zhu, X., et al. (2025). UHPLC-Q-TOF/MS unveils metabolic diversity in Paris L. and highlights medicinal potential of five newly identified species. PMC. View Source